![molecular formula C12H14N4O4 B2493855 4-methoxy-1-methyl-N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-6-oxo-1,6-dihydropyridine-3-carboxamide CAS No. 2034278-10-7](/img/structure/B2493855.png)
4-methoxy-1-methyl-N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to the specified chemical often involves complex reactions, including ring opening followed by ring closure, etherification, and oximation, among others. For instance, Halim and Ibrahim (2022) demonstrated the synthesis of a novel compound through ring opening followed by ring closure reactions, establishing the chemical structure based on elemental and spectral data (Halim & Ibrahim, 2022). Similarly, Chen, Ye, and Hu (2012) synthesized complex compounds through etherification, oximation, and Beckmann rearrangement, identifying structures via NMR and MS techniques (Chen, Ye, & Hu, 2012).
Molecular Structure Analysis
Molecular structure determination is crucial for understanding the properties and reactivity of a compound. Gumus et al. (2018) utilized single-crystal X-ray diffraction and FT-IR spectroscopy for structural determination, supporting findings with theoretical calculations (Gumus et al., 2018). Richter et al. (2023) reported the crystal and molecular structures obtained as a side product during synthesis, contributing to the structural database of related compounds (Richter et al., 2023).
Chemical Reactions and Properties
The reactivity and chemical behavior of such compounds are often explored through various reactions, including heteroretro-ene reactions and condensation processes. Kleier and Pilgram (1987) studied a retro-ene reaction, indicating the kinetic and thermodynamic products of the reaction (Kleier & Pilgram, 1987). Additionally, reactions involving pyridinium ylides showcase the compound's reactivity and potential for synthesizing various derivatives (Galenko et al., 2015).
Physical Properties Analysis
The physical properties, such as thermal stability and crystal structure, provide insight into the usability and handling of the compound. For example, Kadir et al. (2017) characterized monoamide isomers using spectroscopic techniques, discussing the inductive effects of methyl substitution (Kadir et al., 2017).
Chemical Properties Analysis
Exploring chemical properties, including reactivity towards various reagents and conditions, elucidates the compound's potential applications. Paulrasu et al. (2014) synthesized derivatives demonstrating antioxidant, antitumor, and antimicrobial activities, highlighting the influence of substituents on activity (Paulrasu et al., 2014).
properties
IUPAC Name |
4-methoxy-1-methyl-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-6-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O4/c1-7-14-15-10(20-7)5-13-12(18)8-6-16(2)11(17)4-9(8)19-3/h4,6H,5H2,1-3H3,(H,13,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOGOMBPMVCYENU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(O1)CNC(=O)C2=CN(C(=O)C=C2OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-1-methyl-N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-6-oxo-1,6-dihydropyridine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.